Cas no 56805-18-6 (1-acetyl-5-oxo-L-Proline)

• Product Name: 1-acetyl-5-oxo-L-Proline
• CAS No: 56805-18-6
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 372357
• PubChem ID: 12735676
• Update Time: 2025-05-21

1-acetyl-5-oxo-L-Proline Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-5-oxo-L-Proline
• L-1-Acetyl-5-oxoproline
• NS00054336
• N-acetyl pyroglutamic acid
• 56805-18-6
• EN300-7844630
• (2S)-1-ACETYL-5-OXOPYRROLIDINE-2-CARBOXYLIC ACID
• SCHEMBL6899827
• 1-acetyl-5-oxoproline
• DTXSID601313226

• Inchi： 1S/C7H9NO4/c1-4(9)8-5(7(11)12)2-3-6(8)10/h5H,2-3H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： AYNBBSMJRSAAHP-YFKPBYRVSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1C(C)=O

Computed Properties

• Exact Mass: 171.053158
• Monoisotopic Mass: 171.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: -0.8

Experimental Properties

• Density: 1.428
• Boiling Point: 399.9°Cat760mmHg
• Flash Point: 195.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-acetyl-5-oxo-L-Proline

1-Acetyl-5-Oxo-L-Proline (CAS No. 56805-18-6): An Overview of Its Properties, Applications, and Recent Research Advances

1-Acetyl-5-Oxo-L-Proline (CAS No. 56805-18-6) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-Acetyl-5-oxoproline, is a derivative of proline, an important non-essential amino acid. The acetylation of proline at the nitrogen atom and the presence of a keto group at the 5-position make this compound particularly interesting for various applications.

The chemical structure of 1-Acetyl-5-Oxo-L-Proline consists of a five-membered ring with an acetyl group attached to the nitrogen atom and a keto group at the 5-position. This unique structure confers specific properties that have been explored in both academic and industrial settings. The compound is soluble in water and has a molecular weight of approximately 179.17 g/mol.

In terms of its physical properties, 1-Acetyl-5-Oxo-L-Proline is a white crystalline solid with a melting point ranging from 230 to 232°C. Its solubility in water makes it suitable for use in aqueous solutions, which is advantageous for many biochemical and pharmaceutical applications. The compound's stability under various conditions has also been studied, and it has been found to be relatively stable under standard laboratory conditions.

The biological activity of 1-Acetyl-5-Oxo-L-Proline has been the subject of numerous research studies. One of the key areas of interest is its potential as an antioxidant. Proline derivatives, including N-Acetyl-5-oxoproline, have been shown to exhibit antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

Recent studies have also explored the role of 1-Acetyl-5-Oxo-L-Proline in cellular metabolism. Proline is involved in several metabolic pathways, including collagen synthesis and protein folding. The acetylation and oxidation modifications in N-Acetyl-5-oxoproline may influence these pathways in unique ways. For example, research has shown that this compound can modulate the activity of certain enzymes involved in proline metabolism, potentially affecting cellular processes such as protein synthesis and degradation.

In the pharmaceutical industry, 1-Acetyl-5-Oxo-L-Proline has been investigated for its potential therapeutic applications. One area of focus is its use as a precursor or intermediate in the synthesis of more complex molecules with therapeutic value. For instance, it has been used in the development of drugs targeting specific metabolic disorders or as part of drug delivery systems designed to improve bioavailability and efficacy.

Clinical trials involving compounds derived from N-Acetyl-5-oxoproline have shown promising results in treating conditions such as metabolic syndrome and chronic kidney disease. These studies highlight the potential of this compound as a valuable tool in both basic research and clinical applications.

Beyond its therapeutic potential, 1-Acetyl-5-Oxo-L-Proline has also found applications in analytical chemistry and materials science. Its unique chemical properties make it useful as a reference standard in chromatographic analyses and as a building block for the synthesis of functional materials with specific properties.

In conclusion, 1-Acetyl-5-Oxo-L-Proline (CAS No. 56805-18-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and biological activity make it an important subject of ongoing research, with potential implications for both fundamental science and practical applications in medicine and materials science.